Cas no 1152901-10-4 (1-(Butan-2-yl)-1H-pyrazol-4-amine)

1-(Butan-2-yl)-1H-pyrazol-4-amine structure
1152901-10-4 structure
Product Name:1-(Butan-2-yl)-1H-pyrazol-4-amine
CAS No:1152901-10-4
MF:C7H13N3
MW:139.198220968246
MDL:MFCD11168465
CID:4681546
Update Time:2025-08-05

1-(Butan-2-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(Butan-2-yl)-1H-pyrazol-4-amine
    • MDL: MFCD11168465
    • Inchi: 1S/C7H13N3/c1-3-6(2)10-5-7(8)4-9-10/h4-6H,3,8H2,1-2H3
    • InChI Key: FKHODAIYDXUBOE-UHFFFAOYSA-N
    • SMILES: N1(C=C(C=N1)N)C(C)CC

Computed Properties

  • Exact Mass: 139.111
  • Monoisotopic Mass: 139.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 250.2±13.0 °C at 760 mmHg
  • Flash Point: 105.1±19.8 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(Butan-2-yl)-1H-pyrazol-4-amine Security Information

1-(Butan-2-yl)-1H-pyrazol-4-amine Pricemore >>

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